BE“GHE Safety Operating Guide

Check Availability & Pricing

Comprehensive Safety Protocol for Handling N-
Methylformamide-d5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Methylformamide-d5

Cat. No.: B12062043

This document provides essential safety and logistical information for the handling and disposal
of N-Methylformamide-d5. The following procedural guidance is designed for researchers,
scientists, and drug development professionals to ensure safe laboratory operations. The
safety and handling precautions for N-Methylformamide-d5 are guided by the data available
for its non-deuterated analog, N-Methylformamide (NMF).

Hazard Summary and Key Data

N-Methylformamide-d5 is a deuterated form of N-Methylformamide, a combustible liquid that
is harmful upon skin contact and is classified as a substance that may damage an unborn child.
[1][2] It can cause serious eye and skin irritation.[1][3]

Quantitative Physical and Toxicological Data

The following table summarizes key quantitative data for N-Methylformamide.
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Property

Value

Source

Molecular Formula

C2H5NO (NMF) / DCONDCD3

(d5)

[3]

59.07 g/mol (NMF) / 64.10

Molecular Weight g/mol (ds) [3]
Appearance Clear, colorless liquid [41[5]
Boiling Point 199-201 °C [3]
Melting Point -3.2°C [1][3]
Flash Point 111 °C (231.8 °F) [31[6]

Autoignition Temperature

425 °C (797 °F)

[3][6]

Density

1.003 g/cm3

[3]

Vapor Pressure

0.25 mm Hg @ 25 °C

[3]

LD50 Oral (Rat)

3000 mg/kg

[1]

LD50 Dermal (Rabbit)

1289 mg/kg

[1]

LC50 Inhalation (Rat)

> 10.76 mg/L / 4h

[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. All handling of N-

Methylformamide-d5 should occur in a well-ventilated area, preferably within a certified

chemical fume hood.[3][6]

o Eye and Face Protection: Chemical splash goggles that meet EN 166 or OSHA 29 CFR
1910.133 standards are mandatory.[3][6]

o Hand Protection: Wear appropriate chemical-resistant gloves, such as Neoprene or PVC.[3]

[4] Gloves must be inspected for integrity before each use.[7] After handling, remove gloves

using the proper technique to avoid skin contact and wash hands thoroughly.[4][7]
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+ Body Protection: A laboratory coat is required.[3] For tasks with a higher risk of splashing, an
apron (e.g., P.V.C.) and additional protective clothing should be worn to prevent skin
exposure.[3][4] Contaminated clothing must be removed immediately and washed before

reuse.[3]

Respiratory Protection: If working outside a fume hood or if airborne concentrations may

exceed exposure limits, a NIOSH/MSHA-approved respirator with an organic vapor filter

(Type A) is required.[1] A respiratory protection program compliant with OSHA 29 CFR
1910.134 and ANSI Z88.2 or equivalent European standards must be followed.[3]

Risk Assessment for
N-Methylformamide-d5 Handling

Required:

NIOSH-approved Respirator
(Organic Vapor Cartridge)

Hand Protection:
Chemical-resistant gloves
(Neoprene or PVC)

certified chemical fume hood?

Work performed in a

Standard PPE Required

Body Protection:

Eye Protection:

Chemical Splash Goggles Lab Coat / Coveralls
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PPE selection workflow for N-Methylformamide-d5.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is essential for safety. The following protocol outlines
the key steps from preparation to post-handling procedures.

1. Preparation and Engineering Controls

e Ensure a certified chemical fume hood is operational.

 Verify that an eyewash station and safety shower are accessible and unobstructed.[3][6]

o Prepare and locate a spill kit containing inert absorbent material (e.g., vermiculite, sand).[3]
o Review the Safety Data Sheet (SDS) before starting work.

o Store the chemical in a cool, dry, well-ventilated area away from incompatible substances
like strong oxidizing agents, acids, and bases.[3][6]

2. Chemical Handling

o Perform all manipulations of N-Methylformamide-d5 inside the chemical fume hood to
minimize inhalation exposure.[3]

o Avoid all personal contact with the substance.[4]

o Keep the container tightly closed when not in use.[3]
3. Decontamination and Waste Disposal

o After use, decontaminate all surfaces and equipment.

e Collect all waste, including contaminated consumables, in a designated, properly labeled
hazardous waste container.[7]

e DO NOT pour waste down the drain.[4]
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4. Personal Hygiene

» After removing PPE, wash hands and any exposed skin thoroughly with soap and water.[3]

1. Preparation
- Verify fume hood & safety showers
- Prepare spill kit & review SDS

l

2. Don PPE
- Lab coat, chemical goggles,
- appropriate gloves

l

3. Chemical Handling
- Work within fume hood
- Keep container closed when not in use
- Avoid contact and inhalation

'

4. Decontamination & Waste Segregation
- Clean work surfaces
- Place all waste in labeled container

l

5. Doff PPE
- Remove gloves first using proper technique
- Remove goggles and lab coat

6. Personal Hygiene

- Wash hands thoroughly

Click to download full resolution via product page
Step-by-step workflow for handling N-Methylformamide-d5.

Disposal Plan

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pim-resources.coleparmer.com/sds/07643.pdf
https://www.benchchem.com/product/b12062043?utm_src=pdf-body-img
https://www.benchchem.com/product/b12062043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

All waste containing N-Methylformamide-d5 must be treated as hazardous waste and handled
in accordance with local, state, and federal regulations.[4][7]

o Waste Collection: Use designated, sealed, and clearly labeled containers for liquid and solid
waste.

o Container Disposal: Empty containers should be handled as hazardous waste.[7] Do not
reuse containers.[4] Puncture them to prevent reuse if directed by local disposal protocols.[4]

o Consultation: Always consult with your institution's Environmental Health and Safety (EHS)
department for specific disposal procedures.[4]

Emergency Procedures

In the event of an exposure or spill, immediate action is required.
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Incident Emergency Protocol

Restrict access to the area. Absorb the spill with

an inert material like sand or vermiculite.[3]

Minor Spill o ) )
Collect the material into a suitable container for
hazardous waste disposal. Ventilate the area.

_ _ Evacuate the area immediately and alert

Major Spill

emergency responders.[4]

Immediately remove all contaminated clothing.
) [3] Flush the affected skin with large amounts of
Skin Contact )
soap and water for at least 15 minutes. Seek

immediate medical attention.[1][3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i ) .

upper and lower eyelids.[1][3] Seek immediate

medical attention.

Move the individual to fresh air.[3] If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ) s o
breathing, give artificial respiration. Seek
immediate medical attention.[1][3]
Do NOT induce vomiting.[3] If the person is
) conscious, rinse their mouth with water. Never
Ingestion

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety Protocol for Handling N-
Methylformamide-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12062043#personal-protective-equipment-for-
handling-n-methylformamide-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


http://cdn.chemservice.com/product/msdsnew/External/English/N-17001%20English%20SDS%20US.pdf
https://pim-resources.coleparmer.com/sds/07643.pdf
https://datasheets.scbt.com/sc-250476.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylformamide
https://www.fishersci.com/store/msds?partNumber=AC414330010&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-methylformamide.pdf
https://www.benchchem.com/product/b12062043#personal-protective-equipment-for-handling-n-methylformamide-d5
https://www.benchchem.com/product/b12062043#personal-protective-equipment-for-handling-n-methylformamide-d5
https://www.benchchem.com/product/b12062043#personal-protective-equipment-for-handling-n-methylformamide-d5
https://www.benchchem.com/product/b12062043#personal-protective-equipment-for-handling-n-methylformamide-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12062043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

